Cas no 1805238-17-8 (2-Chloromethyl-6-hydroxy-3-nitropyridine)

• Product Name: 2-Chloromethyl-6-hydroxy-3-nitropyridine
• CAS No: 1805238-17-8
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4902872
• Update Time: 2023-08-20

2-Chloromethyl-6-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5ClN2O3/c7-3-4-5(9(11)12)1-2-6(10)8-4/h1-2H,3H2,(H,8,10)
• InChI Key： BDYGYUSQWYINIF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9